Cas no 1807207-40-4 (3-Bromo-2-fluoro-4-nitrobenzylamine)

• Product Name: 3-Bromo-2-fluoro-4-nitrobenzylamine
• CAS No: 1807207-40-4
• MF: C₇H₆BrFN₂O₂
• MW: 249.037144184113
• CID: 4976444
• Update Time: 2025-11-06

3-Bromo-2-fluoro-4-nitrobenzylamine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluoro-4-nitrobenzylamine

• Inchi： 1S/C7H6BrFN2O2/c8-6-5(11(12)13)2-1-4(3-10)7(6)9/h1-2H,3,10H2
• InChI Key： SNRSPHDYKHBXAZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1F)CN)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• XLogP3: 1.4
• Topological Polar Surface Area: 71.8

Additional information on 3-Bromo-2-fluoro-4-nitrobenzylamine

Professional Introduction to 3-Bromo-2-fluoro-4-nitrobenzylamine (CAS No. 1807207-40-4)

3-Bromo-2-fluoro-4-nitrobenzylamine, with the chemical formula C₇H₅BrF₂N₂O₂, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, which include a bromine atom at the 3-position, a fluorine atom at the 2-position, and a nitro group at the 4-position of the benzylamine backbone. These substituents contribute to its distinct chemical properties and make it a valuable intermediate in the synthesis of various bioactive molecules.

The 3-Bromo-2-fluoro-4-nitrobenzylamine (CAS No. 1807207-40-4) is widely recognized for its role in the development of novel pharmaceutical agents. Its molecular structure allows for diverse functionalization, making it a versatile building block in medicinal chemistry. The presence of both bromine and fluorine atoms provides opportunities for further chemical modifications, such as cross-coupling reactions, which are commonly employed in the synthesis of complex organic molecules.

In recent years, there has been a growing interest in exploring the potential applications of 3-Bromo-2-fluoro-4-nitrobenzylamine in the treatment of various diseases. One of the most promising areas is its use as a precursor in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with cancer and other chronic diseases. By designing molecules that specifically target these kinases, researchers aim to develop more effective therapeutic strategies.

Recent studies have highlighted the importance of 3-Bromo-2-fluoro-4-nitrobenzylamine in the synthesis of small-molecule inhibitors targeting tyrosine kinases. These inhibitors have shown significant promise in preclinical trials for their ability to inhibit tumor growth and metastasis. The bromine and fluorine substituents in 3-Bromo-2-fluoro-4-nitrobenzylamine facilitate the introduction of additional functional groups that can enhance binding affinity to the target kinase. This has led to the development of several lead compounds that are currently being evaluated in clinical trials.

Another area where 3-Bromo-2-fluoro-4-nitrobenzylamine has demonstrated utility is in the field of antiviral drug development. The structural features of this compound allow for interactions with viral proteases and polymerases, which are essential for viral replication. By inhibiting these enzymes, 3-Bromo-2-fluoro-4-nitrobenzylamine derivatives can effectively disrupt viral replication cycles, offering a potential therapeutic approach against various viral infections.

The synthesis of 3-Bromo-2-fluoro-4-nitrobenzylamine involves multi-step organic reactions that require precise control over reaction conditions. The bromination and fluorination steps are critical and must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce additional functional groups into the molecule with high efficiency.

In addition to its pharmaceutical applications, 3-Bromo-2-fluoro-4-nitrobenzylamine has also found use in materials science and agrochemical research. Its unique chemical properties make it a valuable intermediate in the synthesis of advanced materials with specific functionalities. For instance, derivatives of 3-Bromo-2-fluoro-4-nitrobenzylamine have been used to develop conductive polymers and liquid crystals, which have applications in electronic devices and display technologies.

The agrochemical industry has also benefited from the use of 3-Bromo-2-fluoro-4-nitrobenzylamine as a building block for synthesizing novel pesticides and herbicides. These compounds can target specific enzymes or receptors in pests, providing effective crop protection solutions while minimizing environmental impact. The versatility of 3-Bromo-2-fluoro-4-nitrobenzylamine allows researchers to design molecules with tailored properties that meet specific agricultural needs.

As research continues to uncover new applications for 3-Bromo-2-fluoro-4-nitrobenzylamine, its importance in synthetic chemistry is only expected to grow. The compound's unique structural features and reactivity make it an indispensable tool for chemists working on cutting-edge pharmaceuticals, materials, and agrochemicals. Future studies may explore new synthetic pathways and applications that could further expand its utility in various scientific fields.

In conclusion, 3-Bromo-2-fluoro-4-nitrobenzylamine (CAS No. 1807207-40-4) is a multifaceted compound with significant potential across multiple industries. Its role as a key intermediate in pharmaceutical development, particularly in kinase inhibitors and antiviral agents, underscores its importance in advancing medical science. Additionally, its applications in materials science and agrochemicals highlight its versatility beyond traditional medicinal chemistry applications.